Cas no 1426958-33-9 (4-bromo-1-(propan-2-yl)-3-(trifluoromethyl)-1H-pyrazole)

4-bromo-1-(propan-2-yl)-3-(trifluoromethyl)-1H-pyrazole structure
1426958-33-9 structure
Product Name:4-bromo-1-(propan-2-yl)-3-(trifluoromethyl)-1H-pyrazole
CAS No:1426958-33-9
MF:C7H8BrF3N2
MW:257.051031112671
CID:3041955
Update Time:2023-11-20

4-bromo-1-(propan-2-yl)-3-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-1-isopropyl-3-(trifluoromethyl)pyrazole
    • 4-bromo-1-propan-2-yl-3-(trifluoromethyl)pyrazole
    • BHC95833
    • V3214
    • 4-Bromo-1-isopropyl-3-(trifluoromethyl)-1H-pyrazole
    • 4-bromo-1-(propan-2-yl)-3-(trifluoromethyl)-1H-pyrazole
    • Inchi: 1S/C7H8BrF3N2/c1-4(2)13-3-5(8)6(12-13)7(9,10)11/h3-4H,1-2H3
    • InChI Key: YMAUWASQWVXKPE-UHFFFAOYSA-N
    • SMILES: BrC1C(C(F)(F)F)=NN(C=1)C(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 183
  • XLogP3: 2.5
  • Topological Polar Surface Area: 17.8

4-bromo-1-(propan-2-yl)-3-(trifluoromethyl)-1H-pyrazole Pricemore >>

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